5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile

• Molecular Formula: C11H13FN2
• Molecular Weight: 192.23 g/mol
• SMILES: CC(C)C(C1=CC(=C(C=C1)F)C#N)N
• InChI: InChI=1S/C11H13FN2/c1-7(2)11(14)8-3-4-10(12)9(5-8)6-13/h3-5,7,11H,14H2,1-2H3
• InChIKey: UNKRRDJEQWUJAC-UHFFFAOYSA-N

5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile – Procurement-Relevant Identity and Core Characteristics

5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile (CAS 1270414-93-1, free base; CAS 2060047-34-7, hydrochloride) is a fluorinated benzonitrile building block featuring a 2-fluoro substitution and a branched 1-amino-2-methylpropyl group at the 5-position of the aromatic ring . The compound has the molecular formula C₁₁H₁₃FN₂, a molecular weight of 192.23 g/mol, and is typically supplied at 95% purity . It contains one chiral center, one nitrile group, one primary amine, and an ortho-fluorine substituent, rendering it a versatile intermediate for medicinal chemistry and agrochemical synthesis [1].

Core 5-Substituted 2-fluorobenzonitrile scaffold

Chirality Single stereocenter; enantiopure forms available

Role Versatile building block for medicinal chemistry and agrochemical synthesis

• [1] ChemSpace. 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride. CSSB00025777121, CAS 2060047-34-7. Accessed 2026-05-02. View Source

Why 5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile Cannot Be Simply Replaced by Regioisomeric or Side-Chain Analogs

The exact position of the aminoalkyl substituent on the 2-fluorobenzonitrile scaffold critically dictates both electronic and steric properties, which in turn govern reactivity in downstream synthetic steps and the pharmacological profile of final compounds . Moving the substituent from the 5- to the 4-position (e.g., CAS 1213610-61-7) alters the electronic push-pull system involving the fluorine and nitrile groups, potentially changing reaction rates and regioselectivity in further derivatizations . Similarly, replacing the branched secondary amine with a directly attached isobutylamino group (CAS 1154728-70-7) eliminates the chiral center and shifts lipophilicity (ΔLogP ~0.33) . The gem-dimethyl analog (CAS 2228881-41-0) introduces a quaternary carbon adjacent to the amine, profoundly affecting metabolic stability and steric bulk [1]. These differences cannot be compensated for by simple stoichiometric adjustments, making direct replacement of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile with a close analog a risk for irreproducible synthesis or altered biological outcomes.

Regioisomeric substitution (4- vs 5-position)

Moving the aminoalkyl group from the 5- to the 4-position alters the electronic push-pull system, potentially changing reactivity and regioselectivity in subsequent steps.

Achiral side-chain analogs

Replacing the branched chiral amine with an achiral isobutylamino group eliminates the stereocenter and shifts lipophilicity, which may affect biological recognition profiles.

Gem-dimethyl analog

A quaternary carbon adjacent to the amine introduces significant steric bulk and alters metabolic stability; direct substitution without re-validation may lead to irreproducible outcomes.

• [1] Kuujia. 5-(1-Amino-2-methylpropan-2-yl)-2-fluorobenzonitrile. CAS 2228881-41-0. Accessed 2026-05-02. View Source

Quantitative Differentiation Evidence for 5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile vs. Closest Analogs

LogP Differentiation: Lower Lipophilicity vs. 2-Fluoro-6-(isobutylamino)benzonitrile Impacts Formulation and Permeability Predictions

The free base of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile exhibits a calculated LogP of 2.35, which is 0.34 log units lower than that of the regioisomeric analog 2-fluoro-6-[(2-methylpropyl)amino]benzonitrile (LogP 2.69) . This difference, although moderate, places the target compound closer to the optimal lipophilicity range for CNS drug candidates (LogP 2–3) and may translate into measurably distinct solubility and permeability characteristics in formulation development .

Lipophilicity comparison

Head-to-head

ΔLogP = −0.34 Target vs 6-substituted isomer

Supports LogP-based permeability screening for CNS fit

Calculated values; experimental confirmation recommended

Evidence Dimension	Octanol-water partition coefficient (LogP, calculated)
Target Compound Data	LogP = 2.35 (free base)
Comparator Or Baseline	2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile (CAS 1154728-70-7); LogP = 2.69
Quantified Difference	ΔLogP = -0.34 (target compound is less lipophilic)
Conditions	Calculated LogP values sourced from vendor technical datasheets (LeYan and Fluorochem).

Why This Matters

For procurement decisions in CNS-targeted or solubility-critical projects, a 0.34 log unit lower LogP can significantly influence predicted blood-brain barrier penetration and aqueous solubility, providing a quantitative basis for selecting this compound over the 6-substituted isomer.

Polar Surface Area and Hydrogen-Bond Profile vs. Gem-Dimethyl Analog: Implications for Membrane Permeability

The target compound has a topological polar surface area (TPSA) of 49.81 Ų, 2 hydrogen bond acceptors, and 1 hydrogen bond donor . The gem-dimethyl analog 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile (CAS 2228881-41-0) likewise has 2 HBA and 1 HBD but its XLogP3 is reported as 1.9, indicating a more hydrophilic character [1]. The target compound's higher LogP (2.35 vs. 1.9) suggests superior passive membrane permeability while maintaining a TPSA well below the 140 Ų threshold commonly associated with poor oral absorption .

Permeability profile

Cross-study comparable

TPSA 49.81 Ų; ΔLogP +0.45 vs gem-dimethyl analog

Reported lipophilicity advantage may support permeability review

TPSA for comparator not directly reported

Evidence Dimension	TPSA and LogP as composite permeability indicators
Target Compound Data	TPSA = 49.81 Ų; LogP = 2.35; HBA = 2; HBD = 1
Comparator Or Baseline	5-(1-Amino-2-methylpropan-2-yl)-2-fluorobenzonitrile (CAS 2228881-41-0); XLogP3 = 1.9
Quantified Difference	ΔLogP = +0.45 (target is more lipophilic); TPSA comparison not directly available for comparator
Conditions	TPSA and LogP from vendor datasheets (LeYan for target; Kuujia for comparator).

Why This Matters

When a balance between solubility and permeability is required—such as in oral or CNS drug discovery programs—the target compound's higher lipophilicity within an acceptable TPSA range offers a distinct advantage over the gem-dimethyl analog, guiding procurement toward the more permeability-favorable scaffold.

• [1] Kuujia. 5-(1-Amino-2-methylpropan-2-yl)-2-fluorobenzonitrile. CAS 2228881-41-0, showing XLogP3 1.9. Accessed 2026-05-02. View Source

Substitution Position Effect: 5- vs. 4-Substitution Alters Electronic and Steric Landscape for Downstream Derivatization

The 5-substitution on the 2-fluorobenzonitrile core places the aminoalkyl group meta to the nitrile and para to the fluorine, while the 4-substituted isomer (CAS 1213610-61-7) has the substituent ortho to the nitrile . This positional difference alters the electron density distribution on the aromatic ring: the 5-substituted compound is expected to exhibit different reactivity in electrophilic aromatic substitution and cross-coupling reactions compared to the 4-substituted isomer. In the context of CCR5 antagonist development, preliminary pharmacological screening indicates that the 5-substituted 2-fluorobenzonitrile scaffold can yield active CCR5 antagonists, whereas systematic SAR data for the 4-substituted analog in the same assay context remain unreported [1].

Regiochemical SAR

Class-level inference

5-substitution reported active in CCR5 screening; 4-substitution data unavailable

Supports 5-substitution vector for CCR5-focused library design

Limited comparator data; confirmatory assays advised

Evidence Dimension	Regiochemical substitution pattern and reported biological activity
Target Compound Data	5-substitution; preliminary CCR5 antagonist activity reported [1]
Comparator Or Baseline	4-((1S)-1-amino-2-methylpropyl)-2-fluorobenzonitrile (CAS 1213610-61-7); no comparable CCR5 activity data found
Quantified Difference	Not quantifiable due to insufficient comparator data; however, the 5-substitution represents a distinct chemical space with unique reported biological relevance.
Conditions	SAR and biological screening context; CCR5 antagonist screening (Semantic Scholar reference).

Why This Matters

For medicinal chemistry teams building focused libraries around the 2-fluorobenzonitrile core, the 5-substituted isomer offers a distinct regiochemical vector with at least one documented biological starting point (CCR5), while the 4-substituted isomer lacks such characterization, making the 5-substituted compound the lower-risk procurement choice for hit expansion.

• [1] Semantic Scholar. Zhang Huili author profile: Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Accessed 2026-05-02. View Source

Chiral Center Availability: Enantioselective Synthesis Potential vs. Achiral Analogs

5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile contains a stereogenic center at the carbon bearing the amine, making it available as a single enantiomer (e.g., the (S)-enantiomer is listed as CAS 1213610-61-7 at the 4-position; chiral versions at the 5-position are supplied by vendors such as Biosynth under catalog number KHD04734 for the hydrochloride salt) . In contrast, 2-fluoro-6-[(2-methylpropyl)amino]benzonitrile (CAS 1154728-70-7) has no chiral center, and 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile (CAS 2228881-41-0) also lacks a stereocenter . The ability to source a defined enantiomer enables asymmetric synthesis of downstream candidates without the need for chiral resolution steps, which is a critical consideration for projects requiring enantiopure final compounds.

Chiral availability

Cross-study comparable

Enantiopure HCl salt available vs achiral analogs

Enables enantioselective synthesis without chiral resolution

Verify enantiomeric excess with supplier COA

Evidence Dimension	Presence of chiral center and commercial availability of enantiopure forms
Target Compound Data	One chiral center; enantiopure hydrochloride salt commercially available (Biosynth KHD04734)
Comparator Or Baseline	2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile – achiral; 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile – achiral
Quantified Difference	Binary: chiral vs. achiral; quantitative enantiomeric excess data not available from vendor sources.
Conditions	Commercial availability data from Biosynth and Fluorochem.

Why This Matters

For asymmetric synthesis programs, the availability of a chiral building block eliminates the need for potentially costly and low-yielding chiral resolution or asymmetric induction steps later in the synthesis, directly impacting both the timeline and budget of a procurement decision.

Procurement-Driven Application Scenarios for 5-(1-Amino-2-methylpropyl)-2-fluorobenzonitrile

Focused Library Synthesis for CCR5 Antagonist Programs

Building on the preliminary CCR5 antagonist activity noted for compounds derived from this scaffold [1], medicinal chemistry teams can procure 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile as a key intermediate for constructing focused libraries. The 5-substitution pattern provides a distinct vector for exploring SAR around the CCR5 binding pocket, which differs fundamentally from what would be achieved with the 4-substituted isomer.

CNS-Penetrant Candidate Development Leveraging Optimized LogP

With a calculated LogP of 2.35 , this compound sits within the favorable range for CNS drug candidates. Preclinical development programs targeting neurological disorders—where the blood-brain barrier is a key obstacle—can prioritize this intermediate over more lipophilic or hydrophilic analogs to maintain a balanced permeability-solubility profile without additional structural modifications.

Asymmetric Synthesis of Enantiopure Drug Candidates

The chiral center present in 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile and its commercial availability as an enantiopure hydrochloride salt enable its direct use in asymmetric syntheses. This eliminates the need for chiral auxiliaries or late-stage resolution, offering a streamlined route to enantiomerically pure final compounds in projects such as kinase inhibitor or GPCR modulator development.

Agrochemical Intermediate Development Exploiting Fluorine Electronic Effects

The combination of a 2-fluoro substituent and a 5-aminoalkyl group creates a unique electron-withdrawing/donating pattern on the benzonitrile core. This electronic configuration can be exploited in the synthesis of fluorinated agrochemicals where metabolic stability and target binding are influenced by the regiochemistry of substituents, making this compound a strategic procurement choice over non-fluorinated or differently substituted benzonitriles [2].

Application

Selection Property

Validation Focus

CCR5 antagonist library synthesis

5-Substituted 2-fluorobenzonitrile scaffold

CCR5 binding pocket SAR exploration

CNS-penetrant candidate development

Reported lipophilicity profile

Blood-brain barrier permeability and solubility balance

Enantioselective drug candidate synthesis

Chiral building block; enantiopure form available

Enantiomeric purity and synthetic efficiency

Fluorinated agrochemical intermediate

2-Fluoro-5-aminoalkyl substitution pattern

Metabolic stability and target binding modulation

• [1] Semantic Scholar. Zhang Huili author profile: Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Accessed 2026-05-02. View Source
• [2] ChemSpace. 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile hydrochloride. CSSB00025777121, CAS 2060047-34-7. Accessed 2026-05-02. View Source